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Compound of Interest

Compound Name: Periodic acid

Cat. No.: B084380

For Researchers, Scientists, and Drug Development Professionals

Periodic acid is a powerful oxidizing agent widely used in research and pharmaceutical
development, particularly for cleaving vicinal diols in carbohydrates and other molecules.[1] Its
utility, however, is matched by its significant hazards, including its properties as a strong
oxidizer, a corrosive agent, and a substance with the potential for severe health effects.[2][3]
This guide provides a comprehensive overview of the safety precautions and handling
procedures necessary to work with periodic acid safely.

Hazard Identification and Classification

Periodic acid is classified as a hazardous substance and requires careful handling. Itis a
strong oxidizer that may cause or intensify fire and can cause severe skin burns and eye
damage.[2][3][4] Prolonged or repeated exposure can also lead to organ damage.[2][5]

GHS Hazard Statements:

H271: May cause fire or explosion; strong oxidiser.[2]

H314: Causes severe skin burns and eye damage.[2][5][6]

H372: Causes damage to organs through prolonged or repeated exposure.[2][5]

H400: Very toxic to aquatic life.[2]
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Physical and Chemical Properties

Property Value Source

] H5I06 (Orthoperiodic acid),
Chemical Formula o ] [1]
HIO4 (Metaperiodic acid)

Appearance Colorless crystals [1]
Odor Slight [7]
pH >7 [7]
Melting Point Not available
Boiling Point Not available
Solubility Data not available [7]

Stable under recommended
Stability storage conditions. [81[9][10]

Hygroscopic. Light sensitive.

Exposure Controls and Personal Protection

To minimize exposure to periodic acid, a combination of engineering controls and personal
protective equipment (PPE) is essential.

Engineering Controls:
» Work in a well-ventilated area, preferably in a chemical fume hood.[8][9]
o Ensure safety showers and eyewash stations are readily accessible.[11][12]

Personal Protective Equipment (PPE)
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PPE Type Specifications Source

Tightly sealed safety goggles
Eye/Face Protection gty ] ¥ 9099 [31[4][6][8]
and a face shield.

Chemical-resistant gloves
) ] (e.g., nitrile rubber, PVC), and
Skin Protection _ [4][6][13][14]
a lab coat or a complete suit

protecting against chemicals.

For dusts or aerosols, use a
full-face particle respirator

Respiratory Protection (N100 or P3 type). For vapors, [41181[13]
an acid gas respirator cartridge

may be necessary.

Safe Handling and Storage

Proper handling and storage practices are critical to prevent accidents.

Handling:

Avoid formation of dust and aerosols.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[2][8][9]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[2][8]

Use non-sparking tools and ground/bond containers and receiving equipment.[2][15]

Storage:

o Store in a cool, dry, and well-ventilated place.[6][8][9]

o Keep containers tightly closed.[6][8][9]

» Store away from combustible materials and other incompatible substances.[2][3][5]
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e Protect from light and moisture as the substance is light-sensitive and hygroscopic.[3][8]
Incompatible Materials:

e Strong reducing agents

o Combustible materials[4][16]

o Powdered metals

e Strong bases

o Dimethyl sulfoxide (DMSO)[8][9]

 Alcohols, paper, wood, and other organic materials[15][17]
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Emergency Procedures

In the event of an emergency, prompt and correct actions are crucial.

First Aid Measures
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Exposure Route First Aid Protocol Source

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [41[6][8]
respiration. Consult a

physician.

Immediately remove all
contaminated clothing. Wash

Skin Contact off with soap and plenty of 41618191
water for at least 15 minutes.

Consult a physician.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [2][4]6][81[9]
for at least 15 minutes and
seek immediate medical

attention.

DO NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [416119]
unconscious person. Seek

immediate medical attention.

Spill Response

For small spills, trained laboratory personnel may be able to clean them up. For large spills,
evacuate the area and contact emergency services.[12]

Experimental Protocol: Small Spill Neutralization and Cleanup

o Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.[12][18]

o Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye/face protection.[11]
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» Containment: For liquid spills, contain the spill with an absorbent pad or pillow. For solid
spills, gently cover with a dry absorbent material like sand or vermiculite. DO NOT use
combustible materials like sawdust.[9][11][15]

o Neutralization: Slowly and carefully neutralize the spill. For acidic spills, a weak base like
sodium bicarbonate can be applied from the outside in.[19] Some commercial neutralizers
will change color to indicate when the acid is fully neutralized.[11]

o Collection: Once neutralized, use plastic tools to scoop the material into a designated
hazardous waste container.[11][19]

o Decontamination: Clean the spill area with soap and water.[12]

o Disposal: Label the waste container appropriately and dispose of it according to your
institution's hazardous waste procedures.[9][11][18]

Click to download full resolution via product page
Fire-Fighting Measures
o Periodic acid is not flammable but is a strong oxidizer and can intensify fires.[13][15][16]

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for extinguishing.[4]
[8][9] For large fires, flood the area with water from a protected position.[13]

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective
clothing.[3][8][9]

Disposal Considerations
Periodic acid and its containers must be disposed of as hazardous waste.[3]
e Do not dispose of with household garbage or allow it to reach the sewage system.[8]

» Offer surplus and non-recyclable solutions to a licensed disposal company.[6][8]
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» Contaminated materials from a spill cleanup should also be treated as hazardous waste.[18]

Toxicology and Reactivity

Toxicological Information

o Acute Effects: Material is extremely destructive to the tissues of the mucous membranes,
upper respiratory tract, eyes, and skin.[8] Ingestion can cause severe burns to the mouth,
throat, and stomach.[4][13] Inhalation may be harmful and cause respiratory tract irritation.[3]
[13]

» Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[2][5]
Chronic iodine exposure may lead to "iodism," with symptoms including salivation,
headache, and fever.[15]

Reactivity Data

¢ Reactivity: Can react violently or explosively with combustible, organic, or other readily
oxidizable materials.[13]

« Conditions to Avoid: Heat, flames, ignition sources, moisture, and contact with incompatible
materials.[8][9][10]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic
fumes of hydrogen iodide.[4][8][13]

By adhering to these stringent safety protocols, researchers and scientists can mitigate the
risks associated with periodic acid and ensure a safe laboratory environment. Always consult
the specific Safety Data Sheet (SDS) for the periodic acid you are using and follow all
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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